Cas no 142112-64-9 (3-(Chlorosulphonyl)-1-methyl-1H-pyrrole)

• Product Name: 3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
• CAS No: 142112-64-9
• MF: C₅H₆ClNO₂S
• MW: 179.624639034271
• CID: 1004725
• PubChem ID: 22065892
• Update Time: 2025-04-20

3-(Chlorosulphonyl)-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(Chlorosulphonyl)-1-methyl-1H-pyrrole
• 1-Methyl-1H-pyrrole-3-sulphonyl chloride
• 1-methyl-1H-Pyrrole-3-sulfonyl chloride
• 1-methylpyrrole-3-sulfonyl chloride
• AKOS006317981
• JMTCUBYVVPMUSP-UHFFFAOYSA-N
• DB-063415
• DTXSID70622253
• SCHEMBL3103442
• 1-Methyl-1H-pyrrol-3-sulfonylchloride
• 142112-64-9

• Inchi： 1S/C5H6ClNO2S/c1-7-3-2-5(4-7)10(6,8)9/h2-4H,1H3
• InChI Key： JMTCUBYVVPMUSP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 178.9807773g/mol
• Monoisotopic Mass: 178.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles